Cas no 54495-51-1 ((2E)-3-(pyridin-2-yl)prop-2-enoic acid)

(2E)-3-(Pyridin-2-yl)prop-2-enoic acid is a pyridine-based α,β-unsaturated carboxylic acid with a conjugated double bond system. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical derivatives. Its rigid structure and electron-rich pyridine moiety enhance reactivity in Michael additions, cyclizations, and cross-coupling reactions. The carboxylic acid group allows for further functionalization, including esterification or amidation. The compound's defined stereochemistry (E-configuration) ensures consistent performance in stereoselective transformations. It is commonly employed in medicinal chemistry for designing bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. Suitable for controlled reactions under mild conditions.

(2E)-3-(pyridin-2-yl)prop-2-enoic acid structure

54495-51-1 structure

Product Name:(2E)-3-(pyridin-2-yl)prop-2-enoic acid

CAS No:54495-51-1

MF:C₈H₇NO₂

MW:149.146682024002

CID:354443

PubChem ID:5356626

Update Time:2025-05-28

(2E)-3-(pyridin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-(2-pyridinyl)-, (E)-
- 3-pyridin-2-ylprop-2-enoic acid
- (E)-3-(2-pyridinyl)-2-propenoic acid
- (E)-3-(2-pyridyl)acrylic acid
- (E)-3-(pyridin-2-yl)-acrylic acid
- (trans)-3-pyridin-2-yl-acrylic acid
- 2-pyridylacrylic acid
- 3-(2-Pyridyl)acrylic acid
- 3-(Pyridin-2-yl)acrylic acid
- 3-(Pyridin-2-yl)prop-2-enoic acid
- trans-3-(3'-pyridyl)acrylic acid
- (2E)-3-(pyridin-2-yl)prop-2-enoic acid
- A837822
- (2E)-3-(2-Pyridinyl)-2-propenoic acid #
- E-3-(2-pyridyl)propenoic acid
- (E)-3-(PYRIDIN-2-YL)ACRYLICACID
- 3-pyridin-2-ylacrylic acid
- 3-Pyridin-2-yl-acrylic acid
- b-(2-pyridyl)acrylic acid
- N,N-DIMETHYLHEPTYLAMINEN-OXIDEHYDRATE
- SCHEMBL333836
- CS-W021780
- (e)-3-pyridin-2-yl-acrylic acid
- trans-3-(pyridinyl)acrylic acid
- EN300-1455843
- 54495-51-1
- BETA-(2-PYRIDYL)-TRANS-ACRYLIC ACID
- (E)-3-(PYRIDIN-2-YL)ACRYLIC ACID
- 3-(2-Pyridyl)acrylic Acid, Predominantly trans
- AKOS000148385
- EN300-42627
- Z57069085
- 2-Pyridineacrylic acid
- NSC63239
- NSC-63239
- (E)-3-pyridin-2-yl acrylic acid
- AB01329936-02
- 3-(2-pyridyl)acrylic acid, AldrichCPR
- CS-11332
- (E)-3-pyridin-2-ylprop-2-enoic acid
- C90173
- NCGC00336228-01
- NS00044589
- Q63409448
- 7340-22-9
- 3-(2-pyridyl)acrylicacid
- MFCD00179422
- 2-(2-Carboxyvinyl)pyridine, trans
- 3-(2-Pyridyl)acrylic Acid (Predominantly trans)
- Inchi： 1S/C8H7NO2/c10-8(11)5-4-7-3-1-2-6-9-7/h1-6H,(H,10,11)/b5-4+
- InChI Key： LKDFTXDJKHGCAC-SNAWJCMRSA-N
- SMILES： OC(/C=C/C1C=CC=CN=1)=O

Computed Properties

Exact Mass: 149.04800
Monoisotopic Mass: 149.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 50.2Å²

Experimental Properties

PSA: 50.19000
LogP: 1.17940

(2E)-3-(pyridin-2-yl)prop-2-enoic acid Pricemore >>

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